Cas no 690646-14-1 (4-(2,5-dimethylbenzenesulfonamido)methylbenzoic acid)

4-(2,5-dimethylbenzenesulfonamido)methylbenzoic acid structure
690646-14-1 structure
Product Name:4-(2,5-dimethylbenzenesulfonamido)methylbenzoic acid
CAS No:690646-14-1
MF:C16H17NO4S
MW:319.37548327446
MDL:MFCD04154031
CID:1733264
PubChem ID:852333
Update Time:2025-04-21

4-(2,5-dimethylbenzenesulfonamido)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-({[(2,5-Dimethylphenyl)sulfonyl]amino}methyl)benzoic acid
    • 4-(2,5-Dimethylphenylsulfonylaminomethyl)benzoic acid
    • 4-(((2,5-Dimethylphenyl)sulfonamido)methyl)benzoic acid
    • 4-(2,5-dimethylbenzenesulfonamido)methylbenzoic acid
    • 690646-14-1
    • 4-(([(2,5-DIMETHYLPHENYL)SULFONYL]AMINO)METHYL)BENZOIC ACID
    • F3394-1138
    • 4-[(2,5-DIMETHYLBENZENESULFONAMIDO)METHYL]BENZOIC ACID
    • 4-[[(2,5-dimethylphenyl)sulfonylamino]methyl]benzoic Acid
    • EN300-236156
    • VU0618392-1
    • AKOS000813271
    • MFCD04154031
    • D86450
    • AQ-750/42501893
    • 4-((2,5-dimethylphenylsulfonamido)methyl)benzoic acid
    • AS-70828
    • Z45512201
    • MDL: MFCD04154031
    • Inchi: 1S/C16H17NO4S/c1-11-3-4-12(2)15(9-11)22(20,21)17-10-13-5-7-14(8-6-13)16(18)19/h3-9,17H,10H2,1-2H3,(H,18,19)
    • InChI Key: JLVDOUVDFOGCCD-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C)C=CC=1C)(NCC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 319.08782920g/mol
  • Monoisotopic Mass: 319.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • Melting Point: 178-179℃

4-(2,5-dimethylbenzenesulfonamido)methylbenzoic acid Pricemore >>

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